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Compound of Interest

Compound Name: 2-Phenyl-1-butanol

Cat. No.: B104733

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Disclaimer: Scientific literature extensively detailing the specific biological activity of 2-Phenyl-
1-butanol is notably scarce. This document summarizes the currently available information,
which is primarily focused on its chemical properties and general toxicity, and highlights the
significant gaps in our understanding of its pharmacological effects. The information provided
herein should be interpreted with caution, as it is largely based on data for structurally related
compounds and not on direct studies of 2-Phenyl-1-butanol itself.

Introduction

2-Phenyl-1-butanol is an aromatic alcohol with potential applications in various chemical
syntheses. However, a comprehensive understanding of its biological activity, including its
mechanism of action, potential therapeutic effects, and specific interactions with biological
systems, remains largely unexplored. This guide aims to provide a thorough overview of the
existing, albeit limited, knowledge regarding 2-Phenyl-1-butanol and to identify key areas for
future research.

Physicochemical Properties

A foundational understanding of a compound's physical and chemical characteristics is
essential for any biological investigation.
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Property Value Reference
Molecular Formula C10H140 [1]
Molecular Weight 150.22 g/mol [1]
Appearance Data not available

Solubility Data not available

LogP Data not available

Toxicological Profile

Direct and comprehensive toxicological studies on 2-Phenyl-1-butanol are not readily
available in the public domain. The GHS classification available on PubChem indicates that it is
considered to cause skin irritation, serious eye irritation, and may cause respiratory irritation.[1]

For context, we can look at the toxicological data for a closely related structural isomer, 2-
Phenyl-2-butanol. It is important to emphasize that these data may not be representative of 2-
Phenyl-1-butanol's toxicological profile.

Toxicological Data for 2-Phenyl-2-butanol:

Endpoint Species Route Value Reference

LD50 Rat Oral 1400 mg/kg [2]

General Hazards Associated with Related Phenylbutanols:

 Ingestion: Harmful if swallowed. Accidental ingestion of similar compounds may cause
serious health damage.[2]

 Inhalation: May cause respiratory irritation.[2]

o Skin Contact: May cause skin irritation, dryness, and cracking upon repeated exposure.[2]

o Eye Contact: May cause transient discomfort and redness.[2]
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Biological Activity and Mechanism of Action: A
Knowledge Gap

Currently, there are no published studies that specifically investigate the biological activity or
mechanism of action of 2-Phenyl-1-butanol. Searches of prominent scientific databases did
not yield any information on:

o Pharmacological effects: No studies on its potential therapeutic activities (e.g., anti-
inflammatory, anti-cancer, antimicrobial) were found.

e Mechanism of action: The molecular targets and signaling pathways modulated by 2-Phenyl-
1-butanol are unknown.

¢ Quantitative biological data: No ICso, ECso0, or other quantitative measures of biological
activity have been reported.

A study on a different but structurally related compound, 2-Nitro-1-phenyl-1-propanol,
demonstrated vasorelaxant effects in rat aorta, likely mediated by cGMP production.[3]
However, it is crucial to note that the presence of the nitro group significantly alters the
chemical properties and biological activity, and these findings cannot be extrapolated to 2-
Phenyl-1-butanol.

Experimental Protocols

Due to the absence of published research on the biological activity of 2-Phenyl-1-butanol, no
established experimental protocols for its biological evaluation can be provided.

Signaling Pathways and Experimental Workflows

As there is no information on the mechanism of action of 2-Phenyl-1-butanol, it is not possible
to create diagrams of signaling pathways or experimental workflows.

Future Directions and Conclusion

The current body of scientific literature presents a significant void in the understanding of the
biological activity of 2-Phenyl-1-butanol. While some basic toxicological information can be
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inferred from related compounds, a dedicated and thorough investigation is necessary to
elucidate its pharmacological profile.

Future research should focus on:

¢ In vitro screening: A broad panel of in vitro assays should be conducted to identify any
potential biological activities, such as receptor binding, enzyme inhibition, or effects on cell
proliferation and viability.

e Mechanism of action studies: Should any significant in vitro activity be identified, further
studies will be required to determine the underlying mechanism of action and identify the
molecular targets.

* Invivo studies: Following promising in vitro results, in vivo studies in appropriate animal
models would be necessary to evaluate the efficacy, pharmacokinetics, and safety profile of
2-Phenyl-1-butanol.

In conclusion, 2-Phenyl-1-butanol remains a largely uncharacterized compound from a
biological perspective. The information presented in this guide underscores the critical need for
foundational research to explore the potential biological activities of this molecule. Such studies
will be instrumental for any future consideration of its use in drug development or other
biomedical applications.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [The Biological Activity of 2-Phenyl-1-butanol: A Review
of Current Knowledge]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b104733#biological-activity-of-2-phenyl-1-butanol]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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